Cas no 16830-32-3 (dipyrNO)
dipyrNO structure
Product Name:dipyrNO
CAS No:16830-32-3
MF:C7H5NO5
MW:183.118302106857
CID:1349119
PubChem ID:12498473
Update Time:2025-04-20
dipyrNO Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyridinedicarboxylic acid, 1-oxide
- dipyrNO
- 16830-32-3
- CS-0379349
- SCHEMBL2651149
- 1-oxidopyridin-1-ium-2,4-dicarboxylic acid
- BFNUAVYHTAXPOB-UHFFFAOYSA-N
- Pyridine-2,4-dicarboxylic acid N-oxide
- 2,4-Dicarboxypyridine 1-oxide
- 2,4-pyridinedicarboxylic acid N-oxide
- YSCH0088
- G86236
-
- Inchi: 1S/C7H5NO5/c9-6(10)4-1-2-8(13)5(3-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
- InChI Key: BFNUAVYHTAXPOB-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC(C(=O)O)=CC=1C(=O)O
Computed Properties
- Exact Mass: 183.01675
- Monoisotopic Mass: 183.01677226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 101.54
dipyrNO Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML1146466-5g |
dipyrNO |
16830-32-3 | 97% | 5g |
¥4500 | 2023-11-21 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML1146466-1g |
dipyrNO |
16830-32-3 | 97% | 1g |
¥1500 | 2023-11-21 |
dipyrNO Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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